Cas no 552-62-5 (7-Methyl Xanthine)

7-Methyl Xanthine Properties

Names and Identifiers

• 7-Methyl-1H-purine-2,6(3H,7H)-dione
• 7-Methylxanthine
• 7-methyl-3H-purine-2,6-dione
• 7-Methylxantine
• 7-Methylxanthine-[13C4,15N3]
• 3,7-Dihydro-7-methyl-1H-purine-2,6-dione
• 552-62-5
• Heteroxanthine
• 7-Methylxanthin
• Heteroxanthin
• +Expand

• MDL： MFCD00037979
• InChIKey： PFWLFWPASULGAN-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H6N4O2/c1-10-2-7-4-3(10)5(11)9-6(12)8-4/h2H,1H3,(H2,8,9,11,12)
• SMILES： CN1C=NC2=C1C(=O)NC(=O)N2

Computed Properties

• Exact Mass: 166.04900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 166.049075
• Heavy Atom Count: 12
• Complexity: 242
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 9
• Surface Charge: 0
• Topological Polar Surface Area: 76

Experimental Properties

• LogP: -1.05010
• PSA: 83.54000
• Refractive Index: 1.827
• Water Partition Coefficient: Soluble in dimethyl sulfoxide. Insoluble in water.
• Boiling Point: No data available
• Melting Point: ≥300 °C
• Flash Point: No data available
• Color/Form: No data available
• Density: 1.83

7-Methyl Xanthine Security Information

• RTECS：ZD8925000
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Risk Phrases：R26/27/28
• Dangerous goods sign： T+
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 26/27/28
• Signal Word：warning
• FLUKA BRAND F CODES：10

7-Methyl Xanthine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds